Cas no 1171078-83-3 (6-Bromoquinolin-3-amine dihydrochloride)

• Product Name: 6-Bromoquinolin-3-amine dihydrochloride
• CAS No: 1171078-83-3
• MF: C₉H₉BrCl₂N₂
• MW: 295.991159200668
• MDL: MFCD10703347
• CID: 1088667
• PubChem ID: 43865997
• Update Time: 2025-05-24

6-Bromoquinolin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromoquinolin-3-amine dihydrochloride
• 6-Bromoquinolin-3-aminedihydrochloride
• MFCD10703347
• WWB07883
• SB69532
• CS-0335178
• 6-Bromoquinolin-3-amine--hydrogen chloride (1/2)
• 1171078-83-3
• 6-bromoquinolin-3-amine;dihydrochloride
• 3-Amino-6-bromoquinoline dihydrochloride
• SY227331
• DTXSID40656601
• F97987
• 3-Quinolinamine, 6-bromo-, hydrochloride (1:2)

• MDL： MFCD10703347
• Inchi： 1S/C9H7BrN2.2ClH/c10-7-1-2-9-6(3-7)4-8(11)5-12-9;;/h1-5H,11H2;2*1H
• InChI Key： MBEDTQZUKQCFLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC(=CN=2)N.Cl.Cl

Computed Properties

• Exact Mass: 293.933
• Monoisotopic Mass: 293.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

6-Bromoquinolin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Bromoquinolin-3-amine dihydrochloride

Research Brief on 6-Bromoquinolin-3-amine dihydrochloride (CAS: 1171078-83-3): Recent Advances and Applications

6-Bromoquinolin-3-amine dihydrochloride (CAS: 1171078-83-3) is a brominated quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have highlighted its role in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 6-Bromoquinolin-3-amine dihydrochloride as a key intermediate in the synthesis of selective JAK2 inhibitors. The study demonstrated that modifications at the 6-position of the quinoline scaffold, facilitated by the bromine substituent, allowed for the introduction of diverse functional groups, leading to compounds with improved potency and selectivity against JAK2-dependent malignancies. The findings underscore the compound's utility in targeted cancer therapy.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of derivatives synthesized from 6-Bromoquinolin-3-amine dihydrochloride. The study revealed that certain analogs exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies suggested that these compounds disrupt bacterial membrane integrity and inhibit essential enzymes involved in nucleic acid synthesis. These results position 6-Bromoquinolin-3-amine dihydrochloride as a promising scaffold for developing new antibiotics.

Beyond its applications in drug discovery, 6-Bromoquinolin-3-amine dihydrochloride has also been employed in chemical biology probes. A 2022 study in ACS Chemical Biology utilized this compound to develop fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The bromine moiety enabled site-specific conjugation with fluorophores, yielding probes with high sensitivity and selectivity. This advancement provides a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

In conclusion, 6-Bromoquinolin-3-amine dihydrochloride (CAS: 1171078-83-3) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, makes it a valuable asset for researchers aiming to develop novel therapeutics and probes. Future studies may further explore its potential in other therapeutic areas, such as anti-inflammatory and antiviral drug development.